N,N-dimethyl-2-(3-methylenepiperidin-1-yl)pyrimidin-4-amine

• IUPAC Name: N,N-dimethyl-2-(3-methylidenepiperidin-1-yl)pyrimidin-4-amine
• InChI: InChI=1S/C12H18N4/c1-10-5-4-8-16(9-10)12-13-7-6-11(14-12)15(2)3/h6-7H,1,4-5,8-9H2,2-3H3
• InChI Key: BYVSDMUBISABHN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1)N2CCCC(=C)C2
• Molecular Formula: C12H18N4
• Molecular Weight: 218.30 g/mol

Description

N,N-dimethyl-2-(3-methylenepiperidin-1-yl)pyrimidin-4-amine, also known as DMMPA, is a chemical compound that has been studied extensively for its potential applications in scientific research. DMMPA is a pyrimidine derivative that has been found to have a range of biochemical and physiological effects, making it a promising compound for further study.

Scientific Research Applications

Heterocyclic Synthesis

• Application : Researchers have utilized this compound to synthesize a diverse range of acyclic, carbocyclic, and heterocyclic derivatives. .

Biomedical Applications

• Biological Activity : Scientists have explored these compounds to access new classes of biologically active heterocyclic molecules. .

Asymmetric Bioreduction

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Hydrogel Applications

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Organic Semiconductors

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Structural Characterization

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These applications highlight the versatility and potential of this compound across various scientific domains. Researchers continue to explore its properties and applications, making it an intriguing subject for further investigation.

Mechanism of Action

Target of Action

The primary target of N,N-dimethyl-2-(3-methylidenepiperidin-1-yl)pyrimidin-4-amine is Protein Kinase B (PKB or Akt) . PKB is a key component of intracellular signaling pathways that regulate growth and survival . It is frequently deregulated in cancer, making it an attractive target for antitumor agents .

Mode of Action

N,N-dimethyl-2-(3-methylidenepiperidin-1-yl)pyrimidin-4-amine acts as an ATP-competitive inhibitor of PKB . It binds to PKB, preventing the binding of ATP, which is necessary for the kinase’s activity . This results in the inhibition of PKB, disrupting its role in promoting cell proliferation and survival .

Biochemical Pathways

The compound affects the phosphatidylinositol-3 kinase (PI3K)-PKB signaling pathway . Normally, the binding of extracellular growth factors to tyrosine receptor kinases at the cell surface leads to the activation of PI3K . This in turn produces phosphatidylinositol-3,4,5 triphosphate (PI(3,4,5)P3), which promotes the activation of PKB . Activated PKB signals through phosphorylation of several enzyme or transcription factor substrates, including GSK3β, FKHRL1, BAD, and mTOR, to promote proliferation, protein translation, progression through the cell cycle, and antiapoptotic survival . The inhibition of PKB by N,N-dimethyl-2-(3-methylidenepiperidin-1-yl)pyrimidin-4-amine disrupts these processes .

Pharmacokinetics

Modifications to the structure, such as variation of the linker group between the piperidine and the lipophilic substituent, have led to the development of potent and orally bioavailable inhibitors of pkb .

Result of Action

The inhibition of PKB by N,N-dimethyl-2-(3-methylidenepiperidin-1-yl)pyrimidin-4-amine can lead to the modulation of biomarkers of signaling through PKB in vivo and strong inhibition of the growth of human tumor xenografts in nude mice at well-tolerated doses .